Saccharin Saccharin Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992)
Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992)
Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide.
Saccharin has been investigated for the treatment of Hypertension and Hyperglycemia.
Flavoring agent and non-nutritive sweetener.
See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 81-07-2
VCID: VC20794912
InChI: InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)
SMILES: C1=CC=C2C(=C1)C(=O)NS2(=O)=O
Molecular Formula: C7H5NO3S
Molecular Weight: 183.19 g/mol

Saccharin

CAS No.: 81-07-2

Reference Standards

Cat. No.: VC20794912

Molecular Formula: C7H5NO3S

Molecular Weight: 183.19 g/mol

* For research use only. Not for human or veterinary use.

Saccharin - 81-07-2

Description Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992)
Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992)
Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide.
Saccharin has been investigated for the treatment of Hypertension and Hyperglycemia.
Flavoring agent and non-nutritive sweetener.
See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ...
CAS No. 81-07-2
Molecular Formula C7H5NO3S
Molecular Weight 183.19 g/mol
IUPAC Name 1,1-dioxo-1,2-benzothiazol-3-one
Standard InChI InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)
Standard InChI Key CVHZOJJKTDOEJC-UHFFFAOYSA-N
Impurities o- & p-Toluenesulfonamide; 1,2-benzisothiazol-1,1-dioxide; 1,2-benzisothiazoline-1,1-dioxide; 3-aminobenzisothazol-1,1-dioxide; 5- & 6-chlorosaccharin; ammonium saccharin; methyl saccharin; diphenyl sulfone; ditolylsulphone isomers; o- & p-sulfamoylbenzoic acid; o-chlorobenzoic acid; o-sulfobenzoic acid (& ammonium salt); n-tetracosane; bis(4-carboxyphenyl)sulfone; toluene-2,4-disulfonamide; saccharin-o-toluenesulfonamide; saccharin-6-sulfonamide; N-methyl-o-toluene-sulfonamide; methyl-o-chlorobenzoate; 4,4'-dibenzoylsulfone; 2- or 3-carboxy thiaxanthone-5-dioxide; o-sulfobenzamide; methyl-o-sulfamoylbenzoate; methyl-N-methylsulfamoylbenzoate; saccharin-o-toluenesulfoxylimide; & other /Reported impurities in saccharin & sodium saccharin/
SMILES C1=CC=C2C(=C1)C(=O)NS2(=O)=O
Canonical SMILES C1=CC=C2C(=C1)C(=O)NS2(=O)=O
Boiling Point Sublimes (NTP, 1992)
Sublimes
Colorform Monoclinic crystals
Needles from acetone; prisms from alcohol; leaflets from water
White, crystalline powder
White crystals
Melting Point 444 °F (decomposes) (NTP, 1992)
greater than 572 °F (Decomposes) (NTP, 1992)
228 °C decomposes
224 °C

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator